Cas no 2034281-09-7 (N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide)
N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide
- 2034281-09-7
-
- Inchi: 1S/C14H19N7O2/c22-13(11-8-3-1-2-4-9(8)17-19-11)16-7-10-18-20-12-14(23)15-5-6-21(10)12/h5-6,8-9,11,17,19H,1-4,7H2,(H,15,23)(H,16,22)
- InChI Key: FSZPKYOLMNTSQB-UHFFFAOYSA-N
- SMILES: O=C(C1C2CCCCC2NN1)NCC1=NN=C2C(NC=CN12)=O
Computed Properties
- Exact Mass: 317.16002287g/mol
- Monoisotopic Mass: 317.16002287g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 113Ų
N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-4652-2μmol |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4652-5μmol |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4652-10μmol |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4652-20μmol |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4652-1mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4652-2mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4652-3mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4652-4mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4652-5mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-4652-10mg |
N-({8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methyl)-1H-indazole-3-carboxamide |
2034281-09-7 | 10mg |
$79.0 | 2023-09-08 |
N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide
Professional Introduction to N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide (CAS No. 2034281-09-7)
N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034281-09-7, represents a novel molecular entity with a complex structural framework that includes multiple heterocyclic rings. The structural design of this molecule suggests potential biological activities that make it a subject of intense research interest.
The core structure of N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide incorporates elements from several key heterocyclic systems. Specifically, it features a triazolopyrazine moiety linked to an indazole ring through a methylene group. This connectivity not only contributes to the molecule's unique three-dimensional shape but also influences its electronic properties and potential interactions with biological targets.
The presence of the 8-hydroxy group in the triazolopyrazine component is particularly noteworthy. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, a critical interaction in many biological processes. In this context, the hydroxyl group may play a pivotal role in modulating the compound's binding affinity and specificity to biological receptors or enzymes. This feature aligns with the broader trend in drug discovery where functional groups are strategically incorporated to enhance pharmacological efficacy.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with remarkable accuracy. The integration of these computational tools with experimental data has been instrumental in understanding the structural and functional relationships within N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide. For instance, studies have suggested that the indazole ring may interact with aromatic pockets of target proteins, while the triazolopyrazine moiety could engage in hydrophobic interactions or form salt bridges depending on the local environment.
The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds due to their diverse biological activities and synthetic versatility. Heterocycles are fundamental building blocks in many drugs on the market today, including those used to treat conditions ranging from infectious diseases to chronic disorders. The compound under discussion exemplifies this trend by combining multiple heterocyclic units into a single molecular entity.
In terms of synthetic chemistry, N-(8-hydroxy-N'-methyl-triazolo[4,3-a]pyrazinyl)-indazolecarboxamide presents interesting challenges and opportunities. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule. These techniques not only facilitate the formation of carbon-carbon bonds but also allow for the introduction of functional groups at specific positions within the molecule.
The indazole ring is particularly relevant in medicinal chemistry due to its presence in several bioactive natural products and pharmaceuticals. Indazoles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into the indazole scaffold can further modulate these activities, making it an attractive scaffold for drug discovery efforts.
The triazolopyrazine component adds another layer of complexity to this molecule. Triazolopyrazines have been studied for their potential applications in various therapeutic areas due to their ability to interact with multiple biological targets. For example, some derivatives have demonstrated inhibitory effects on enzymes involved in signal transduction pathways or have shown antiviral properties. The specific arrangement of atoms within N-(8-hydroxy-N'-methyl-triazolo[4,3-a]pyrazinyl)-indazolecarboxamide may contribute to its unique pharmacological profile.
Current research efforts are focused on exploring the biological activities of N-(8-hydroxy-N'-methyl-triazolo[4,3-a]pyrazinyl)-indazolecarboxamide using both in vitro and in vivo models. Preliminary studies have indicated potential interactions with enzymes or receptors that are implicated in disease pathways. These findings underscore the importance of this compound as a lead structure for further pharmacological development.
The development of new drug candidates is a multi-faceted process that involves extensive characterization at various levels—structural elucidation using spectroscopic techniques such as NMR and mass spectrometry being just two examples. Additionally, physicochemical properties like solubility and stability must be carefully evaluated to ensure that the compound behaves appropriately during formulation and administration.
The hydroxyl group within this molecule also raises interesting questions about its metabolic fate once introduced into living systems. Hydroxyl-containing compounds often undergo oxidation or conjugation reactions as part of normal metabolic processes. Understanding these transformations is essential for predicting how the compound will be processed by the body and whether it will exhibit any toxicological effects.
In conclusion,N-(8-hydroxy-N'-methyl-triazolo[4,3-a]pyrazinyl)-indazolecarboxamide represents an intriguing molecular entity with significant potential for further exploration in pharmaceutical research.Combining structural features from multiple heterocyclic systems makes it amenable toresearchers'investigations into various therapeutic applications.The ongoing studies aimed at elucidating its biological activities will provide valuable insights into its future role asa drug candidate or tool compound within medicinal chemistry
2034281-09-7 (N-({8-hydroxy-1,2,4triazolo4,3-apyrazin-3-yl}methyl)-1H-indazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)